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Compound of Interest

Compound Name: Boc-nle-oh.dcha

Cat. No.: B613666 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Boc-Nle-OH·DCHA (N-α-t.-Boc-L-norleucine

dicyclohexylammonium salt) was not found. The following information is synthesized from data

for closely related compounds, the constituent parts, and general laboratory safety practices for

this class of chemical. It is imperative to handle this compound with care and to supplement

this guidance with a thorough review of any supplier-provided information and internal safety

protocols.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Boc-Nle-OH·DCHA. Adherence to these

procedures is essential for ensuring personal safety and proper management of the chemical

lifecycle in the laboratory.

Physicochemical and Hazard Information
While a specific hazard classification for Boc-Nle-OH·DCHA is not readily available, it is

prudent to treat it as a potentially hazardous substance. It is described as a combustible solid.

The dicyclohexylamine (DCHA) component is known to be corrosive. Therefore, appropriate

precautions should be taken to avoid dust inhalation, and skin and eye contact.

Quantitative Data Summary
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Property Value

Synonyms
N-α-t.-Boc-L-norleucine dicyclohexylammonium

salt

CAS Number 21947-32-0

Molecular Formula C₁₁H₂₁NO₄ · C₁₂H₂₃N

Molecular Weight 412.61 g/mol

Appearance White to off-white or beige powder[1]

Storage Temperature 2-30°C[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling Boc-Nle-OH·DCHA.

The following table outlines the recommended PPE.

Protection Type Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile). Inspect

gloves for integrity before each use.

Body Protection

A standard laboratory coat. An apron may be

used for additional protection when handling

larger quantities.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 or equivalent dust mask

should be worn. Work should be conducted in a

well-ventilated area, preferably a chemical fume

hood.

Operational Plan: Step-by-Step Handling Procedure
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A systematic workflow is critical for the safe and effective use of Boc-Nle-OH·DCHA. The

following procedure outlines the key steps from preparation to use in a typical laboratory

setting, such as for peptide synthesis.

Experimental Workflow for Handling Boc-Nle-OH·DCHA
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Experimental Workflow for Handling Boc-Nle-OH·DCHA

Preparation

Handling

Post-Experiment

Review Safety Information

Don Personal Protective Equipment

Prepare Workspace in Fume Hood

Gather and Clean Equipment

Weigh Boc-Nle-OH·DCHA

Proceed to handling

Dissolve in Appropriate Solvent

Add to Reaction Mixture

Quench Reaction (if necessary)

Reaction complete

Segregate and Label Waste

Decontaminate Glassware and Surfaces

Dispose of Waste According to Protocol

Click to download full resolution via product page

A stepwise workflow for the safe handling of Boc-Nle-OH·DCHA.
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Detailed Experimental Protocol:

Preparation:

Thoroughly review all available safety information and establish a clear understanding of

the potential hazards.

Put on all required personal protective equipment as detailed in the PPE table.

Prepare the workspace in a certified chemical fume hood to minimize inhalation exposure.

Ensure all necessary glassware and equipment are clean, dry, and readily accessible.

Handling:

Weighing: Carefully weigh the required amount of Boc-Nle-OH·DCHA solid on a tared

weigh boat or paper. Avoid creating dust.

Dissolving: Add the solid to the appropriate solvent in a suitable flask. Gently swirl or stir to

dissolve.

Reaction: Slowly add the dissolved Boc-Nle-OH·DCHA to the reaction vessel.

Post-Experiment Cleanup:

Quench any reactive mixtures before disposal.

Segregate all waste streams (solid and liquid) and label them clearly.

Thoroughly decontaminate all glassware and work surfaces.

Dispose of all waste according to the disposal plan outlined below.

Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

The following plan addresses the disposal of waste containing Boc-Nle-OH·DCHA.

Waste Segregation and Disposal Procedures:
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Solid Waste:

Contaminated materials such as gloves, weigh boats, and paper towels should be placed

in a designated, sealed, and clearly labeled solid waste container.

Unused or expired Boc-Nle-OH·DCHA should be treated as chemical waste and disposed

of in its original container or a suitable, labeled waste container.

Liquid Waste:

Aqueous and organic waste streams containing Boc-Nle-OH·DCHA should be collected in

separate, designated, and clearly labeled waste containers.

Due to the dicyclohexylamine component, the waste may be considered corrosive. The pH

of aqueous waste should be checked and neutralized if necessary, following institutional

guidelines.

Do not pour any waste containing this compound down the drain.

Spill Cleanup:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

For a solid spill, carefully sweep up the material and place it in a sealed container for

disposal. Avoid generating dust.

For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Decontaminate the spill area with an appropriate solvent and then soap and water.

All waste must be disposed of through the institution's hazardous waste management program.

Follow all local, state, and federal regulations for chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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